![molecular formula C18H16BrN3OS2 B2474769 N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide CAS No. 392302-96-4](/img/structure/B2474769.png)
N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves complex organic reactions. For instance, a related compound was synthesized using a mixture of 5-(5-bromothiophen-2-yl)-1,3,4-oxadiazole-2-thiol, 4-bromobenzyl bromide, and anhydrous potassium carbonate in N,N-dimethylformamide . The mixture was stirred at room temperature for 12 hours .Molecular Structure Analysis
The molecular structure of these types of compounds is typically determined using techniques such as X-ray crystallography. For example, the structure of a related compound was confirmed by 1H NMR, MS, and single-crystal X-ray structure . Intermolecular face-to-face stackings exist between two phenyl rings .Chemical Reactions Analysis
The chemical reactions involving these compounds can be complex and are typically studied using a variety of analytical techniques. For example, the title compound 4-(5-((4-bromobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine was synthesized, and its structure was confirmed by 1H NMR, MS, and elemental analyses and single-crystal X-ray structure .Scientific Research Applications
- The title compound has been investigated for its antifungal properties. Researchers have synthesized and characterized it, confirming its structure using techniques like 1H NMR, mass spectrometry, and single-crystal X-ray analysis .
- 1,2,4-triazole compounds, such as the one , have been explored as herbicides . Investigating its herbicidal potential could contribute to sustainable agriculture practices.
- The 1,2,4-triazole scaffold is associated with antiviral activity . Researchers might explore whether this compound shows promise against specific viruses.
- The compound’s 1,2,4-triazole moiety suggests potential antimicrobial effects . Investigating its activity against bacteria and other microorganisms could be valuable.
- Compounds containing 1,2,4-triazole cores have demonstrated anticancer properties . Researchers could evaluate this compound’s cytotoxicity and potential as an anticancer agent.
- Considering the compound’s unique structure, it could serve as a lead compound for drug discovery. Researchers might modify its pharmacophore to develop novel bioactive molecules .
Antifungal Activity
Herbicidal Applications
Antiviral Research
Antimicrobial Properties
Anticancer Investigations
Drug Discovery
Safety and Hazards
properties
IUPAC Name |
N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrN3OS2/c1-11-3-6-14(9-12(11)2)16(23)20-17-21-22-18(25-17)24-10-13-4-7-15(19)8-5-13/h3-9H,10H2,1-2H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXXQTCJOGJGTOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.